Cas no 1231709-25-3 (a-Me-D-Asp(OtBu)-OH)

• Product Name: a-Me-D-Asp(OtBu)-OH
• CAS No: 1231709-25-3
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 1003320
• PubChem ID: 51885241
• Update Time: 2025-04-20

a-Me-D-Asp(OtBu)-OH Chemical and Physical Properties

Names and Identifiers

• (R)-alpha-Methylaspartic acid-4-tert-butyl ester
• (2R)-2-Amino-2-methyl-4-[(2-methyl-2-propanyl)oxy]-4-oxobutanoic acid (non-preferred name)
• (R)-Α-METHYLASPARTIC ACID-4-TERT-BUTYL ESTER
• H-alpha-me-d-asp(tbu)-oh
• (2R)-2-amino-2-methyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
• 4-(1,1-Dimethylethyl) hydrogen 2-methyl-D-aspartate
• D-Asparticacid,2-methyl-,4-(1,1-dimethylethyl)ester
• AT19322
• (R)-alpha-Methylaspartic acid-4-(tert-butyl) ester
• (R)-alpha-MethylAspartic acid -4-tert-butyl ester
• DTXSID401225273
• AKOS030212926
• (R)-alpha-Methylaspartic acid-4-tert-butyl ester, 98% ee
• 1231709-25-3
• alpha-Methyl-D-aspartic acid beta-t-butyl ester
• a-Me-D-Asp(OtBu)-OH

• Inchi： 1S/C9H17NO4/c1-8(2,3)14-6(11)5-9(4,10)7(12)13/h5,10H2,1-4H3,(H,12,13)/t9-/m1/s1
• InChI Key： VIQZVYPYYUPDQY-SECBINFHSA-N
• SMILES： O(C(C[C@@](C(=O)O)(C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.11600
• Monoisotopic Mass: 203.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6A^2
• XLogP3: -2.4

Experimental Properties

• Density: 1.135±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 89.62000
• LogP: 1.22050